Cas no 2171611-98-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxycyclohexyl)carbamoylpropanoic acid)
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxycyclohexyl)carbamoylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxycyclohexyl)carbamoylpropanoic acid
- 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-hydroxycyclohexyl)carbamoyl]propanoic acid
- 2171611-98-4
- EN300-1504324
-
- Inchi: 1S/C25H28N2O6/c28-22-12-6-5-11-20(22)26-24(31)21(13-23(29)30)27-25(32)33-14-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,19-22,28H,5-6,11-14H2,(H,26,31)(H,27,32)(H,29,30)
- InChI Key: HNTGTELFADWDGM-UHFFFAOYSA-N
- SMILES: OC1CCCCC1NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 452.19473662g/mol
- Monoisotopic Mass: 452.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 693
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 125Ų
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxycyclohexyl)carbamoylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1504324-1.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-hydroxycyclohexyl)carbamoyl]propanoic acid |
2171611-98-4 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1504324-50mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-hydroxycyclohexyl)carbamoyl]propanoic acid |
2171611-98-4 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1504324-100mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-hydroxycyclohexyl)carbamoyl]propanoic acid |
2171611-98-4 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1504324-250mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-hydroxycyclohexyl)carbamoyl]propanoic acid |
2171611-98-4 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1504324-500mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-hydroxycyclohexyl)carbamoyl]propanoic acid |
2171611-98-4 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1504324-1000mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-hydroxycyclohexyl)carbamoyl]propanoic acid |
2171611-98-4 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1504324-2500mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-hydroxycyclohexyl)carbamoyl]propanoic acid |
2171611-98-4 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1504324-5000mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-hydroxycyclohexyl)carbamoyl]propanoic acid |
2171611-98-4 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1504324-10000mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-hydroxycyclohexyl)carbamoyl]propanoic acid |
2171611-98-4 | 10000mg |
$14487.0 | 2023-09-27 |
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxycyclohexyl)carbamoylpropanoic acid Related Literature
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxycyclohexyl)carbamoylpropanoic acid
Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxycyclohexyl)carbamoylpropanoic acid (CAS No. 2171611-98-4)
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxycyclohexyl)carbamoylpropanoic acid (CAS No. 2171611-98-4) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). Its unique structure, featuring a hydroxycyclohexyl moiety and an Fmoc-protected amino group, makes it a valuable building block for designing peptide-based therapeutics and bioconjugates.
The growing demand for custom peptide synthesis and drug discovery has increased interest in compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxycyclohexyl)carbamoylpropanoic acid. Researchers frequently search for Fmoc-protected intermediates to enhance peptide stability and bioavailability. This compound's carboxylic acid functionality allows for further conjugation, making it suitable for biomaterial development and targeted drug delivery systems.
In recent years, the rise of personalized medicine and biologics has driven the need for high-purity amino acid derivatives. The compound’s CAS No. 2171611-98-4 is often referenced in scientific literature and patent applications, highlighting its role in innovative therapeutic formulations. Additionally, its compatibility with automated peptide synthesizers makes it a preferred choice for high-throughput screening.
Another key application of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxycyclohexyl)carbamoylpropanoic acid is in structural biology, where it aids in studying protein-protein interactions. The hydroxycyclohexyl group introduces conformational rigidity, which is beneficial for molecular docking studies. This feature aligns with current trends in computational drug design, where researchers seek compounds with enhanced binding affinity.
From an industrial perspective, the compound’s synthesis and purification are optimized for GMP compliance, ensuring its suitability for preclinical development. Its Fmoc protection strategy is compatible with green chemistry principles, reducing waste in large-scale peptide production. As the biopharmaceutical industry expands, the demand for such high-performance intermediates is expected to grow.
In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxycyclohexyl)carbamoylpropanoic acid (CAS No. 2171611-98-4) is a versatile compound with significant applications in drug development, peptide engineering, and biomaterials science. Its unique chemical properties and compatibility with modern synthesis techniques position it as a critical component in advancing life sciences research.
2171611-98-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxycyclohexyl)carbamoylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)